Bombinin-like peptide 7, BPL-7

• bioactivity: Antibacterial
• sequence: GIGGALLSAGKSALKGLAKGLAEHFAN

Description

Bombinin-like peptide 7 (BPL-7), also known as Maximin 6, is a 25-amino acid antimicrobial peptide (AMP) derived from the skin secretions of the Oriental fire-bellied toad (Bombina orientalis) . With a molecular weight of approximately 2550.95 Da and high solubility in water (25 mg/mL), BPL-7 exhibits broad-spectrum antimicrobial activity against bacteria and fungi, as well as antitumor properties . Its mechanism of action includes membrane disruption and immune modulation, though the exact pathways for its anticancer effects remain under investigation .

Comparison with Similar Compounds

Structural and Functional Comparisons

Table 1: Structural and Functional Profiles of BPL-7 and Related AMPs

Peptide	Source	Molecular Weight (Da)	Key Functions	Solubility
BPL-7	Bombina orientalis	~2550.95	Antimicrobial, antitumor, immune modulation	25 mg/mL (water)
Bombolitin V	Bombina species	Not specified	Antimicrobial, membrane disruption	Soluble in organic solvents/water
Maximin 4	Bombina maxima	~2500–3000	Antimicrobial, antitumor	Not specified
Dermaseptin B2	Phyllomedusa bicolor	~2800	Antitumor (PC3, MDA-MB231 cells)	Not specified
Temporin-SHf	Hylarana guentheri	~1400	Antitumor (A549 lung cancer)	Not specified

Key Observations :

• Structural Diversity : While BPL-7 and Maximin peptides share structural homology due to their origin in Bombina species, peptides like Dermaseptin B2 (from Phyllomedusa frogs) and Temporin-SHf (from Hylarana) exhibit distinct sequences and molecular weights, reflecting evolutionary adaptations .
• Solubility : BPL-7’s high aqueous solubility distinguishes it from Bombolitin V, which requires organic solvents for dissolution .

Antitumor Activity and Mechanisms

Table 2: Antitumor Efficacy of BPL-7 and Comparable Peptides

Peptide	Target Cancer Cells	Observed Effects	Proposed Mechanism
BPL-7	HepG2, SK-HEP-1, Huh7	Proliferation inhibition	Unclear; potential apoptosis induction
Dermaseptin B2	PC3, MDA-MB231	Colony formation inhibition in soft agar	Membrane disruption
Temporin-SHf	A549 lung cancer	Growth inhibition in soft agar	Unclear
Brevinin-1GHd	Multiple human cancer lines	Proliferation inhibition	Membrane lysis and apoptosis

Key Findings :

• Cell Specificity : BPL-7 selectively inhibits hepatoma cells (HepG2, Huh7), whereas Dermaseptin B2 targets prostate and breast cancer cells, and Temporin-SHf acts on lung cancer .
• Mechanistic Uncertainty : Unlike Brevinin-1GHd, which induces apoptosis via membrane lysis, BPL-7’s antitumor mechanism remains unresolved, though immune modulation may play a role .

Antimicrobial Spectrum and Resistance

• Bombolitin V: Limited data suggest activity against bacterial membranes, but efficacy varies with experimental conditions .
• Maximin Peptides : Share antimicrobial properties with BPL-7 but differ in potency and target pathogens .